Cas no 102658-03-7 (2-dodecyl-1,2-benzothiazol-3-one)

• Product Name: 2-dodecyl-1,2-benzothiazol-3-one
• CAS No: 102658-03-7
• MF: C₁₉H₂₉NOS
• MW: 319.504664182663
• CID: 1133164
• PubChem ID: 15818620
• Update Time: 2025-04-20

2-dodecyl-1,2-benzothiazol-3-one Chemical and Physical Properties

Names and Identifiers

• 2-dodecyl-1,2-benzothiazol-3-one
• ACMC-20m5my
• 2-n-dodecylbenzisothiazol-3(2H)-one
• 2-dodecyl-1,2-benzisothiazol-3-one
• CTK0D8946
• 1,2-Benzisothiazol-3(2H)-one, 2-dodecyl-
• SureCN8621594
• 2-dodecyl-1,2-benzisothiazolone
• ACMC-20m5my; 2-n-dodecylbenzisothiazol-3(2H)-one; 2-dodecyl-1,2-benzisothiazol-3-one; CTK0D8946; 1,2-Benzisothiazol-3(2H)-one, 2-dodecyl-; SureCN8621594; 2-dodecyl-1,2-benzisothiazolone;
• DTXSID50578582
• CHEMBL3925521
• 2-Dodecylbenzo[d]isothiazol-3(2H)-one
• 2-Dodecyl-1,2-benzothiazol-3(2H)-one
• 102658-03-7
• SCHEMBL8621594

• Inchi： 1S/C19H29NOS/c1-2-3-4-5-6-7-8-9-10-13-16-20-19(21)17-14-11-12-15-18(17)22-20/h11-12,14-15H,2-10,13,16H2,1H3
• InChI Key： FKCTXTZVXHJVNT-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(N1CCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 319.19717
• Monoisotopic Mass: 319.19698572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31